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Compound of Interest

Compound Name: 4'-Nitrobenzanilide

Cat. No.: B1329733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Nitrobenzanilide, a key
chemical intermediate. The document details its chemical and physical properties,
spectroscopic data, synthesis protocols, and safety information, tailored for professionals in
research and development.

Chemical and Physical Properties

4'-Nitrobenzanilide, with the CAS Number 3393-96-2, is an organic compound that serves as
a valuable building block in the synthesis of various organic molecules, including dyes and
pharmaceuticals.[1][2] Its IUPAC name is N-(4-nitrophenyl)benzamide.[3][4]

Table 1: Physicochemical Properties of 4'-Nitrobenzanilide
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Property Value Reference
CAS Number 3393-96-2 [31[4]1[5]
Molecular Formula C13H10N203 [3B1141[5]
Molecular Weight 242.23 g/mol [31[41[5]
Melting Point 202-204 °C

White to orange to green
Appearance

powder/crystal

Soluble in DMSO. Low
Solubility solubility in water (2.2 pg/mL at  [3]

pH 7.4).
Density 1.344 g/cm3
Boiling Point 327 °C at 760 mmHg
Flash Point 199 °C [1]

Spectroscopic Data

The structural characterization of 4'-Nitrobenzanilide is well-documented through various
spectroscopic techniques.

Table 2: Spectroscopic Data Summary for 4'-Nitrobenzanilide
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Key Data and

Technique . Source
Observations
Spectra are available for

H NMR _ [6]
review.
Spectra are available for

13C NMR

review.

IR Spectroscopy

Key peaks corresponding to N-
H, C=0 (amide), and N-O
(nitro) stretching are

identifiable.

(31718l

Mass Spectrometry (EI)

Molecular ion peak (M+) at m/z
242. Key fragments at m/z 105
and 77.

[3]

UV/Visible Spectroscopy

Spectral data is available for

analysis.

Synthesis of 4'-Nitrobenzanilide

4'-Nitrobenzanilide is typically synthesized via the acylation of 4-nitroaniline with benzoyl

chloride.

Experimental Protocol: Synthesis of 4'-Nitrobenzanilide

This protocol describes a common laboratory-scale synthesis.

Materials:

4-nitroaniline

Benzoyl chloride

Pyridine or another suitable base (e.g., triethylamine)

Toluene or a similar inert solvent

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://m.chemicalbook.com/SpectrumEN_3393-96-2_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Nitrobenzanilide
https://www.chemicalbook.com/SpectrumEN_3393-96-2_IR2.htm
https://webbook.nist.gov/cgi/inchi?ID=C3393962&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Nitrobenzanilide
https://www.benchchem.com/product/b1329733?utm_src=pdf-body
https://www.benchchem.com/product/b1329733?utm_src=pdf-body
https://www.benchchem.com/product/b1329733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Ethanol (for recrystallization)

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Heating and stirring apparatus

Filtration apparatus
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser,
and a dropping funnel, dissolve 4-nitroaniline in a suitable volume of anhydrous toluene.

« Addition of Base: Add a slight molar excess of a base, such as pyridine, to the solution. This
will act as a scavenger for the HCI produced during the reaction.

» Addition of Acylating Agent: Slowly add an equimolar amount of benzoyl chloride dropwise to
the stirred solution at room temperature. An exothermic reaction may be observed.

o Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for a
period of 2-4 hours, or until TLC analysis indicates the consumption of the starting materials.

o Work-up: Cool the reaction mixture to room temperature. If a precipitate has formed, collect it
by vacuum filtration. Wash the solid with water to remove the hydrochloride salt of the base.

 Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to
obtain pure 4'-Nitrobenzanilide as a crystalline solid.

o Characterization: Dry the purified product and characterize it using techniques such as
melting point determination, NMR, IR, and mass spectrometry to confirm its identity and

purity.
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Caption: Synthesis of 4'-Nitrobenzanilide.

Applications in Research and Drug Development

4'-Nitrobenzanilide is a versatile intermediate in organic synthesis. The nitro group can be
readily reduced to an amine, which can then be further functionalized, making it a key
precursor for the synthesis of more complex molecules.

e Pharmaceutical Synthesis: It serves as a building block for the creation of novel drug
candidates.[2] The benzanilide scaffold is present in a number of biologically active
compounds.

e Dye Manufacturing: It is used in the synthesis of various dyes.[1]

» Materials Science: It is employed in the development of new materials with specific
properties.[2]

While 4'-Nitrobenzanilide itself is not typically the final active pharmaceutical ingredient, its
derivatives are of significant interest in drug discovery. The nitroaromatic group, in general, is a
known pharmacophore and can be found in various antimicrobial and antiparasitic drugs.[9]

Safety and Handling
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4'-Nitrobenzanilide should be handled with appropriate safety precautions in a laboratory
setting.

Table 3: GHS Hazard Information for 4'-Nitrobenzanilide

Hazard Class Category Signal Word Hazard Statement
Serious eye ] H319: Causes serious
o 2A Warning o

damage/eye irritation eye irritation

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P337+P313: If eye irritation persists: Get medical advice/attention.
It is recommended to consult the full Safety Data Sheet (SDS) before handling this chemical.

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of a
chemical compound like 4'-Nitrobenzanilide.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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